2-(methylthio)-7-[2-(2-thienyl)ethyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 4-methylsulfanyl-11-(2-thiophen-2-ylethyl)-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C15H13N5OS2/c1-22-15-17-14-16-9-11-12(20(14)18-15)5-7-19(13(11)21)6-4-10-3-2-8-23-10/h2-3,5,7-9H,4,6H2,1H3
• InChI Key: XMDXKOPQSIAZPT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)CCC4=CC=CS4
• Molecular Formula: C15H13N5OS2
• Molecular Weight: 343.4 g/mol

Description

2-(methylthio)-7-[2-(2-thienyl)ethyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a heterocyclic compound featuring a fused pyrido-triazolo-pyrimidinone core. Its structure includes:

• Position 2: A methylthio (-SMe) group, which introduces sulfur-based electronic and steric effects.

This compound belongs to a broader class of pyrido-triazolo-pyrimidinone derivatives, which are studied for their structural diversity and biological relevance.

Biological Activity

2-(Methylthio)-7-[2-(2-thienyl)ethyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a heterocyclic compound that has garnered attention for its potential biological activities. This article reviews the compound's synthesis, biological assays, and structure-activity relationships (SAR) to provide a comprehensive understanding of its pharmacological properties.

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. The synthetic route may include the formation of the pyrido and triazolo rings through cyclization reactions. For example, the introduction of the methylthio and thienyl groups can be achieved through nucleophilic substitutions or coupling reactions.

Anticancer Properties

Recent studies have highlighted the anticancer potential of derivatives related to this compound. In vitro cytotoxicity assays against various cancer cell lines such as MCF-7 (breast cancer), HCT-116 (colon cancer), and PC-3 (prostate cancer) have been conducted.

Table 1: Cytotoxicity Results Against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Reference
10b	MCF-7	19.4 ± 0.22
10e	MCF-7	14.5 ± 0.30
10b	HCT-116	57.01
10e	PC-3	25.23

The derivatives exhibited significant cytotoxicity with IC50 values comparable to doxorubicin, a standard chemotherapeutic agent. Notably, compound 10e demonstrated broad-spectrum activity across all tested cell lines.

Molecular docking studies suggest that these compounds interact with key proteins involved in cancer cell proliferation and survival pathways, such as EGFR and PI3K. The binding affinities indicate that these compounds could serve as leads for further optimization in anticancer drug development.

Structure-Activity Relationship (SAR)

The SAR analysis indicates that modifications at specific positions of the triazolo-pyrimidine core significantly affect biological activity. For instance:

• Substituents at the 2-position : Aryl groups with larger lipophilic functional groups enhance cytotoxicity.
• Hydrophilic substituents : Compounds with electron-donating functionalities exhibit reduced activity.

Figure 1: SAR Analysis of Selected Derivatives
SAR Analysis

Case Studies

Several case studies have investigated the biological effects of similar compounds:

• Case Study on Compound 10b : Demonstrated selective cytotoxicity against MCF-7 cells with minimal effects on normal human skin cells (BJ-1), suggesting a favorable safety profile.
• Case Study on Compound 10e : Showed significant inhibition of tumor growth in xenograft models, reinforcing its potential as an effective anticancer agent.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Variations

Key structural variations among analogs lie in the substituents at positions 2 and 7 of the pyrido-triazolo-pyrimidinone core. Below is a comparative analysis:

Compound Name / Substituents (Position 2 / Position 7)	Molecular Weight (g/mol)	Key Structural Features	Biological Activity (If Reported)
Target Compound : 2-(methylthio)/7-[2-(2-thienyl)ethyl]	~358.4 (estimated)	Thiophene-derived substituent; sulfur-containing group at C2	Likely enhanced lipophilicity and membrane permeability
7-(2-furylmethyl)-2-(3-pyridinyl) ()	308.25	Furylmethyl (oxygen-containing) at C7; pyridinyl at C2	Not reported, but furan may reduce lipophilicity vs. thiophene
7-(4-nitrophenyl) ()	308.25	Nitrophenyl (electron-withdrawing) at C7	Potential herbicidal activity inferred from nitro-group analogs
7-amino-2-methyl ()	216.20	Amino (polar) at C7; methyl at C2	Amino group may improve solubility but reduce bioavailability
Thieno[2,3-b]pyridin-4(7H)-one derivatives ()	Variable	Thieno-fused core (vs. pyrido-triazolo)	Structural similarity (~60% overlay with triazinone cores) suggests possible overlapping bioactivity

Key Observations

Substituent Effects: C2 Groups: Methylthio (-SMe) in the target compound provides moderate electron-withdrawing effects and sulfur-mediated interactions, contrasting with polar amino (-NH₂) or aromatic pyridinyl groups in analogs . C7 Groups: The 2-(2-thienyl)ethyl chain in the target compound likely enhances lipophilicity compared to furylmethyl () or nitrophenyl () groups. Thiophene’s aromaticity may improve target binding vs. furan .

Core Modifications: Replacing the pyrido-triazolo-pyrimidinone core with thieno[2,3-b]pyridin-4(7H)-one () or thiazolo[3,2-b]-1,2,4-triazinone () alters ring electronic properties and steric bulk, impacting bioactivity. For example, thiazolo-triazinone derivatives show >60% structural overlap with thieno-pyrimidinones, suggesting conserved binding modes .

Biological Implications: Acetylhydrazone derivatives of triazolo-pyrimidines () demonstrate herbicidal and fungicidal activities, with chirality enhancing efficacy. The target compound’s thienyl-ethyl group may similarly optimize interactions with enzymatic targets .